N-Ethyl-m-toluidine
N-Ethyl-m-toluidine
N-ethyl-m-toluidine appears as a light amber liquid. Less dense than water and insoluble in water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
102-27-2
VCID:
VC0127206
InChI:
InChI=1S/C9H13N/c1-3-10-9-6-4-5-8(2)7-9/h4-7,10H,3H2,1-2H3
SMILES:
CCNC1=CC=CC(=C1)C
Molecular Formula:
C9H13N
Molecular Weight:
135.21 g/mol
N-Ethyl-m-toluidine
CAS No.: 102-27-2
Reference Standards
VCID: VC0127206
Molecular Formula: C9H13N
Molecular Weight: 135.21 g/mol
| CAS No. | 102-27-2 |
|---|---|
| Product Name | N-Ethyl-m-toluidine |
| Molecular Formula | C9H13N |
| Molecular Weight | 135.21 g/mol |
| IUPAC Name | N-ethyl-3-methylaniline |
| Standard InChI | InChI=1S/C9H13N/c1-3-10-9-6-4-5-8(2)7-9/h4-7,10H,3H2,1-2H3 |
| Standard InChIKey | GUYMMHOQXYZMJQ-UHFFFAOYSA-N |
| SMILES | CCNC1=CC=CC(=C1)C |
| Canonical SMILES | CCNC1=CC=CC(=C1)C |
| Boiling Point | 221.0 °C 221 °C |
| Colorform | Light-amber liquid Yellow liquid |
| Physical Description | N-ethyl-m-toluidine appears as a light amber liquid. Less dense than water and insoluble in water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals. |
| Description | N-ethyl-m-toluidine appears as a light amber liquid. Less dense than water and insoluble in water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals. |
| Solubility | Sol in ethanol and ethyl ethe |
| Synonyms | N-Ethyl-3-methyl-benzenamine; 3-Methyl-N-ethylaniline; N-Ethyl(3-methylphenyl)amine; N-Ethyl-3-methylaniline; N-Ethyl-3-methylbenzenamine; N-Ethyl-m-toluidine; NSC 8624 |
| PubChem Compound | 7603 |
| Last Modified | Nov 11 2021 |
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